N-(tert-butyl)-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-tert-butyl-5-oxo-3-phenyl-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C17H17N3O2S/c1-17(2,3)19-14(21)12-9-18-16-20(15(12)22)13(10-23-16)11-7-5-4-6-8-11/h4-10H,1-3H3,(H,19,21)
• InChI Key: YVGBHDCYGMKXSE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CN=C2N(C1=O)C(=CS2)C3=CC=CC=C3
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

N-(tert-butyl)-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide, commonly known as TAK-659, is a small molecule inhibitor that has been developed as a potential therapeutic agent for the treatment of various types of cancer and autoimmune diseases. TAK-659 is a highly selective inhibitor of the spleen tyrosine kinase (SYK), which is a key mediator of signaling pathways involved in the regulation of immune responses and cancer cell proliferation.

Scientific Research Applications

Anticancer Potential

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Fluorescent Dyes and Imaging Agents

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Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been known to interact with various biological targets to exert their effects . The interaction with these targets leads to changes in cellular processes, which can result in the observed biological activities.

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The solubility of thiazole, a core structure in this compound, in water, alcohol, and ether suggests that it may have good bioavailability.

Result of Action

Based on the diverse biological activities associated with thiazole derivatives , it can be inferred that this compound may have a broad range of effects at the molecular and cellular levels.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the synthesis of thiazolopyrimidine derivatives, which this compound is a part of, has been conducted under ultrasonic activation in accordance with the “green chemistry” principles such as environmental safety, atom economy, and efficiency . This suggests that the synthesis environment can impact the properties of the compound.